3-(6-(1-Acetylpyrrolidin-2-yl)-2-methylpyrimidin-4-yl)propanoic acid

Specification

• CAS No.: 1316218-21-9
• Molecular Formula: C14H19N3O3
• Molecular Weight: 277.32 g/mol
• IUPAC Name: 3-[6-(1-acetylpyrrolidin-2-yl)-2-methylpyrimidin-4-yl]propanoic acid
• Standard InChI: InChI=1S/C14H19N3O3/c1-9-15-11(5-6-14(19)20)8-12(16-9)13-4-3-7-17(13)10(2)18/h8,13H,3-7H2,1-2H3,(H,19,20)
• Standard InChI Key: LNYAUMQJMNPXPB-UHFFFAOYSA-N
• SMILES: CC1=NC(=CC(=N1)C2CCCN2C(=O)C)CCC(=O)O
• Canonical SMILES: CC1=NC(=CC(=N1)C2CCCN2C(=O)C)CCC(=O)O

Introduction

Chemical Identification and Properties

Basic Identification

3-(6-(1-Acetylpyrrolidin-2-yl)-2-methylpyrimidin-4-yl)propanoic acid is a specialized chemical compound primarily used in research settings. This compound has been assigned the CAS registry number 1316218-21-9, which serves as its unique identifier in chemical databases and literature. The compound is commercially available with a typical purity of 95%, making it suitable for various research applications that require high-grade reagents.

Nomenclature and Synonyms

The compound is known by several names in scientific literature and commercial catalogs. The IUPAC name, which provides the standardized chemical nomenclature, is 3-[6-(1-acetylpyrrolidin-2-yl)-2-methylpyrimidin-4-yl]propanoic acid. Several synonyms exist for this compound, including:

• 3-(6-(1-Acetylpyrrolidin-2-yl)-2-methylpyrimidin-4-yl)propanoic acid

• 3-[6-(1-acetylpyrrolidin-2-yl)-2-methylpyrimidin-4-yl]propanoic acid

• 3-[6-(1-Acetyl-pyrrolidin-2-yl)-2-methyl-pyrimidin-4-yl]-propionic acid

• AKOS015921636

Structural and Molecular Properties

The molecular structure of 3-(6-(1-Acetylpyrrolidin-2-yl)-2-methylpyrimidin-4-yl)propanoic acid features several key functional groups that define its chemical behavior. The compound has a molecular formula of C₁₄H₁₉N₃O₃ and a molecular weight of 277.32 g/mol. The structure includes:

• A pyrimidine ring with methyl substitution at position 2

• A pyrrolidine ring with an acetyl group attached to the nitrogen

• A propanoic acid chain at position 4 of the pyrimidine

Table 1: Physical and Chemical Properties of 3-(6-(1-Acetylpyrrolidin-2-yl)-2-methylpyrimidin-4-yl)propanoic acid

Property	Value	Source
CAS Number	1316218-21-9
Molecular Formula	C₁₄H₁₉N₃O₃
Molecular Weight	277.32 g/mol
Commercial Purity	95%
Physical State	Not specified in sources	-
Solubility	Not specified in sources	-
Melting/Boiling Point	Not specified in sources	-